Cas no 827304-07-4 (Phosphonic acid, [1-[(4-methylphenyl)sulfonyl]ethenyl]-, diethyl ester)

• Product name: Phosphonic acid, [1-[(4-methylphenyl)sulfonyl]ethenyl]-, diethyl ester
• CAS No: 827304-07-4
• MF: C₁₃H₁₉O₅PS
• MW: 318.32572388649
• CID: 685420
• PubChem ID: 23421835

Phosphonic acid, [1-[(4-methylphenyl)sulfonyl]ethenyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1-[(4-methylphenyl)sulfonyl]ethenyl]-, diethyl ester
• 1-(1-diethoxyphosphorylethenylsulfonyl)-4-methylbenzene
• DTXSID70633783
• Diethyl [1-(4-methylbenzene-1-sulfonyl)ethenyl]phosphonate
• 827304-07-4

• Inchi： InChI=1S/C13H19O5PS/c1-5-17-19(14,18-6-2)12(4)20(15,16)13-9-7-11(3)8-10-13/h7-10H,4-6H2,1-3H3
• InChI Key： SJFRAOHFNKAMGB-UHFFFAOYSA-N
• SMILES： CCOP(=O)(C(=C)S(=O)(=O)C1=CC=C(C=C1)C)OCC

Computed Properties

• Exact Mass: 318.06908187g/mol
• Monoisotopic Mass: 318.06908187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų